Cas no 498543-26-3 (9H-Purine,2-(4-methoxyphenyl)-6-[(phenylmethyl)thio]-9-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 9H-Purine,2-(4-methoxyphenyl)-6-[(phenylmethyl)thio]-9-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 498543-26-3
• MF: C₂₄H₂₄N₄O₂S
• MW: 432.537963867188
• CID: 1551881
• Update Time: 2024-08-24

9H-Purine,2-(4-methoxyphenyl)-6-[(phenylmethyl)thio]-9-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2-(4-methoxyphenyl)-6-[(phenylmethyl)thio]-9-(tetrahydro-2H-pyran-2-yl)-
• 9H-Purine, 2-(4-methoxyphenyl)-6-[(phenylmethyl)thio]-9-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C24H24N4O2S/c1-29-19-12-10-18(11-13-19)22-26-23-21(25-16-28(23)20-9-5-6-14-30-20)24(27-22)31-15-17-7-3-2-4-8-17/h2-4,7-8,10-13,16,20H,5-6,9,14-15H2,1H3
• InChI Key： BEPXDCRBMFTMPJ-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(OC)C=C3)=NC=2SCC2=CC=CC=C2)N(C2OCCCC2)C=1

Computed Properties

• Exact Mass: 432.16222

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 547.5±60.0 °C(Predicted)
• PSA: 62.06
• pka: 1.34±0.10(Predicted)